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Compound of Interest

Compound Name:
2-Bromo-3',4'-

(ethylenedioxy)benzophenone

CAS No.: 164526-08-3

Cat. No.: B1270382

Get Quote

Executive Summary & Substance Identification
Immediate Action Required: This compound is a halogenated organic aromatic. It must strictly

be segregated from non-halogenated waste streams.[1] Failure to separate this compound

results in the contamination of bulk solvent waste, leading to significant disposal surcharge

costs and potential regulatory violations (EPA/RCRA).
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Parameter Data

Chemical Name 2-Bromo-3',4'-(ethylenedioxy)benzophenone

CAS Number 164526-08-3

Molecular Formula C₁₅H₁₁BrO₃

Molecular Weight 319.15 g/mol

Waste Category Halogenated Organic (Solid or Liquid)

Primary Hazards Skin/Eye Irritant, Aquatic Toxicity (Chronic)

EPA Waste Code

Not specifically listed (P/U list); classify as

D001/D003 based on solvent context or General

Halogenated Waste for incineration.

Hazard Analysis & Causality
To dispose of this chemical safely, you must understand why it is hazardous.

Halogen Content (Bromine): Unlike standard organic waste, burning brominated compounds

in standard incinerators generates Hydrogen Bromide (HBr) gas. If the incineration

temperature is uncontrolled, it can also lead to the formation of brominated dioxins.

Causality: This is why you must use the "Halogenated" waste stream; these streams are sent

to facilities with specific scrubbers designed to neutralize acid gases.

Aromatic Stability: The benzophenone core is stable. It does not degrade rapidly in the

environment, leading to bioaccumulation risks. Causality: This mandates "Zero Discharge"

protocols—no pouring down drains, regardless of dilution.[2]

Ethylenedioxy Ring: This ether linkage increases electron density, making the molecule

moderately reactive but generally stable under storage conditions. It does not form explosive

peroxides rapidly, but standard ether precautions apply if stored in solution for extended

periods.

Decision Logic: Disposal Workflow
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The following diagram outlines the critical decision-making process for disposing of 2-Bromo-
3',4'-(ethylenedioxy)benzophenone.

Waste Generation:
2-Bromo-3',4'-(ethylenedioxy)benzophenone
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Figure 1: Decision tree for segregating brominated aromatic waste streams to ensure

regulatory compliance and safety.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Expired or Excess)
Objective: Containment and transfer to high-temperature incineration.

PPE Verification: Wear nitrile gloves (double-gloved recommended), safety goggles, and a

lab coat. Use a fume hood to avoid dust inhalation.

Primary Containment:

Transfer the solid into a wide-mouth high-density polyethylene (HDPE) jar or a glass jar

with a Teflon-lined cap.

Why: HDPE is resistant to organic leaching; Teflon liners prevent cap degradation by

brominated vapors.

Secondary Containment: Place the primary jar into a clear plastic zip-lock bag to contain any

potential exterior residue.

Labeling:

Apply a hazardous waste tag immediately.

Chemical Name: Write fully: "2-Bromo-3',4'-(ethylenedioxy)benzophenone".

Constituents: 100%.

Hazard Checkbox: Mark "Toxic" and "Irritant".

Storage: Move to the Solid Hazardous Waste satellite accumulation area. Do not store near

oxidizers.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)
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Objective: Prevent cross-contamination of non-halogenated solvent streams.

Quenching (If Reactive):

If the waste contains unreacted reagents (e.g., thionyl chloride, strong bases), quench

carefully before disposal.

Ensure pH is between 5 and 9. Extreme pH can corrode waste drums.

Stream Selection (The Critical Step):

Even if the solvent is Ethanol or Ethyl Acetate (non-halogenated), the presence of

dissolved 2-Bromo-3',4'-(ethylenedioxy)benzophenone (>1%) renders the entire

mixture Halogenated.

Action: Pour into the Halogenated Waste Carboy (Red tag/Red can).

Rinsing:

Rinse glassware with a small volume of Acetone or DCM.

Add this rinse only to the Halogenated waste stream.

Documentation:

On the waste log, list the solvent (e.g., "Dichloromethane 95%") AND the solute (e.g.,

"Brominated Benzophenone Derivative 5%").

Why: Incineration facilities use this data to calculate the "Halogen Load" to adjust their

scrubber feed rates.

Regulatory & Safety Verification (Self-Validating
System)
To ensure your process is compliant, perform this 3-point check before leaving the lab:

The "Halogen" Check: Look at the waste container tag. Is the "Halogenated" box checked?

(If the molecule contains Br, Cl, F, or I, this must be Yes).
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The Compatibility Check: Ensure no strong oxidizers (Nitric acid, Peroxides) were added to

the organic waste drum. Brominated compounds can liberate free bromine gas (

) if oxidized violently.

The Container Check: Is the cap screwed on tightly? Volatile halogenated residues are a

primary source of lab air quality violations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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